Cas no 1511197-33-3 (N-Ethylthietan-3-amine)

• Product Name: N-Ethylthietan-3-amine
• CAS No: 1511197-33-3
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 5711113
• PubChem ID: 83478561
• Update Time: 2023-10-14

N-Ethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1511197-33-3
• EN300-1165745
• N-Ethylthietan-3-amine
• SCHEMBL23284678

• Inchi： 1S/C5H11NS/c1-2-6-5-3-7-4-5/h5-6H,2-4H2,1H3
• InChI Key： JTNRPCAVKQXCRQ-UHFFFAOYSA-N
• SMILES： S1CC(C1)NCC

Computed Properties

• Exact Mass: 117.06122053g/mol
• Monoisotopic Mass: 117.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų